BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling 2,3-Dichlorobenzonitrile

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2,3-Dichlorobenzonitrile

Cat. No.: B188945

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals like 2,3-Dichlorobenzonitrile is paramount. This document provides a
comprehensive guide to the necessary personal protective equipment (PPE), operational plans
for safe handling, and detailed disposal procedures.

Chemical Profile and Hazards

2,3-Dichlorobenzonitrile is a white powder that is harmful if swallowed, inhaled, or absorbed
through the skin.[1][2] It is known to cause irritation to the skin, eyes, and respiratory tract.[1][2]
Chronic exposure may lead to a "cyanide" rash and other symptoms due to the potential for
metabolism to cyanide.[1]

Hazard Classification Description GHS Pictograms
Acute Toxicity, Oral Category 3 Danger
Skin Irritation Category 2 Warning
Eye Irritation Category 2A Warning
Specific target organ toxicity —  Category 3 (Respiratory ]
} Warning
single exposure system)

Personal Protective Equipment (PPE)
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A multi-layered approach to PPE is crucial to minimize exposure risk. The following table
outlines the recommended equipment for handling 2,3-Dichlorobenzonitrile.

Body Part Protection Level Specific Recommendations

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is recommended,
) ) especially if exposure limits are
Respiratory High S

exceeded or irritation is
experienced.[1] Work should
be conducted in a chemical

fume hood.[1]

Wear appropriate protective
eyeglasses or chemical safety
goggles that comply with
OSHA's 29 CFR 1910.133 or
European Standard EN166.[1]

[2]

Eyes & Face High

Wear appropriate protective

gloves and clothing to prevent
Skin High skin exposure.[1][2] Nitrile or

other chemically resistant

gloves are suitable.

Wear a lab coat or other
Body High protective clothing to prevent

skin contact.[1]

Operational Plan for Safe Handling

A systematic workflow is essential for minimizing the risk of exposure and contamination.
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Workflow for Safe Handling of 2,3-Dichlorobenzonitrile

Preparation

Review Safety Data Sheet (SDS)

l

Ensure proper ventilation (Chemical Fume Hood)

l

Don appropriate Personal Protective Equipment (PPE)

Hangling

Weigh and handle solid in a designated area to minimize dust

l

Keep container tightly closed when not in use

l

Avoid contact with eyes, skin, and clothing

Post-Handlifg & Cleanup

Decontaminate work surfaces

;

Properly label and store waste

;

Remove and dispose of PPE correctly

;

Wash hands thoroughly

Click to download full resolution via product page

Workflow for handling 2,3-Dichlorobenzonitrile.
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Step-by-Step Handling Protocol:
e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) before starting any work.
o Ensure a properly functioning chemical fume hood is available and in use.[1]
o Put on all required PPE as detailed in the table above.
e Handling:
o Handle the solid material in a way that minimizes dust generation.[1]

o Keep the container tightly sealed when not in use to prevent inhalation of any vapors or
dust.[1]

o Avoid all direct contact with the chemical.[1]
e Post-Handling & Cleanup:
o After handling, decontaminate all work surfaces.
o Segregate and store all waste in a clearly labeled, sealed container for hazardous waste.

o Carefully remove PPE to avoid contaminating yourself. Dispose of single-use items in the
designated hazardous waste stream.

o Wash hands and any exposed skin thoroughly with soap and water after completing the
work.[3]

Emergency and Disposal Plan

Immediate and appropriate action is critical in the event of an emergency.

Emergency Procedures
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Exposure Type Immediate Action

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.[1]

Immediately flush the skin with plenty of water
. for at least 15 minutes while removing
Skin Contact _ _ _
contaminated clothing and shoes. Seek medical

attention.[1]

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial
Inhalation respiration. If breathing is difficult, a trained

individual may administer oxygen. Seek medical

attention immediately.[4]

Do NOT induce vomiting. If the person is
) conscious and alert, rinse their mouth and have
Ingestion . .
them drink 2-4 cupfuls of milk or water. Seek

immediate medical attention.[1]

For minor spills, and while wearing appropriate
PPE, vacuum or sweep up the material and
place it into a suitable, labeled disposal

Spill container.[1] Avoid generating dust.[1] Ensure
the area is well-ventilated.[1] For major spills,
evacuate the area and contact emergency

services.

Disposal Plan
All waste containing 2,3-Dichlorobenzonitrile must be treated as hazardous waste.
e Collection:

o Collect all waste, including contaminated PPE and cleaning materials, in a designated and
clearly labeled hazardous waste container.
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o Ensure the container is compatible with the chemical and is kept tightly closed.

e Labeling and Storage:

o Label the waste container with "Hazardous Waste" and the full chemical name: "2,3-
Dichlorobenzonitrile".

o Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.

» Disposal:

o Dispose of the hazardous waste through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal company.

o Follow all local, state, and federal regulations for the disposal of toxic solid organic waste.
The UN number for shipping is UN2811.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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